Cas no 2144502-13-4 ((2-METHOXY-6-(TRIFLUOROMETHOXY)QUINOLIN-3-YL)BORONIC ACID)

• Product Name: (2-METHOXY-6-(TRIFLUOROMETHOXY)QUINOLIN-3-YL)BORONIC ACID
• CAS No: 2144502-13-4
• MF: C₁₁H₉BF₃NO₄
• MW: 286.999673604965
• CID: 5717704
• PubChem ID: 134818923
• Update Time: 2023-10-15

(2-METHOXY-6-(TRIFLUOROMETHOXY)QUINOLIN-3-YL)BORONIC ACID Chemical and Physical Properties

Names and Identifiers

• 2144502-13-4
• (2-METHOXY-6-(TRIFLUOROMETHOXY)QUINOLIN-3-YL)BORONICACID
• (2-METHOXY-6-(TRIFLUOROMETHOXY)QUINOLIN-3-YL)BORONIC ACID

• Inchi： 1S/C11H9BF3NO4/c1-19-10-8(12(17)18)5-6-4-7(20-11(13,14)15)2-3-9(6)16-10/h2-5,17-18H,1H3
• InChI Key： CAIJIFKQLSSAMS-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC2C(C=1)=CC(B(O)O)=C(N=2)OC)(F)F

Computed Properties

• Exact Mass: 287.0576724g/mol
• Monoisotopic Mass: 287.0576724g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.8Ų